![molecular formula C8H6BrN3O2S B6579338 N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide CAS No. 1021036-14-5](/img/structure/B6579338.png)
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide
Overview
Description
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide, also known as 5-bromo-2-thiophene-1,3,4-oxadiazol-2-ylacetamide, is an organic compound that has been studied extensively for its potential applications in scientific research. This compound is a derivative of the thiophene ring, and it has been used in a variety of laboratory experiments for its unique properties. It is used in the synthesis of various other compounds, and its mechanism of action has been studied in detail.
Mechanism of Action
The mechanism of action of N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide is not yet fully understood. However, it is believed that the compound is able to interact with a variety of enzymes and receptors in the body, leading to a variety of physiological effects. It is believed that the compound is capable of inhibiting the enzyme reverse transcriptase, which is involved in the replication of certain viruses. In addition, it is believed that the compound is able to interact with various other enzymes and receptors in the body, leading to a variety of physiological effects.
Biochemical and Physiological Effects
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide has been studied for its potential biochemical and physiological effects. It is believed that the compound is able to interact with a variety of enzymes and receptors in the body, leading to a variety of physiological effects. For example, the compound is believed to be able to inhibit the enzyme reverse transcriptase, which is involved in the replication of certain viruses. In addition, the compound is believed to be able to interact with various other enzymes and receptors in the body, leading to a variety of physiological effects.
Advantages and Limitations for Lab Experiments
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide has several advantages and limitations when used in laboratory experiments. One of the main advantages of the compound is its low cost and availability. In addition, the compound is relatively stable and can be stored for long periods of time without significant degradation. However, the compound is also limited in its solubility, which can make it difficult to use in certain experiments.
Future Directions
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide has a wide range of potential future applications. One potential application is in the development of novel drugs and therapeutics. The compound could be used as a building block for the synthesis of various other compounds, such as peptide-based inhibitors of the enzyme reverse transcriptase. In addition, the compound could be used in the development of novel imaging agents and diagnostic tools. Finally, the compound could be used in the development of novel materials, such as organic semiconductors.
Synthesis Methods
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide is synthesized through a multi-step process. The first step involves the reaction of 5-bromothiophene-2-carboxaldehyde with sodium azide to form 5-bromothiophene-2-carboxamidine. This is then reacted with hydrazine hydrate to form the desired compound. The final step involves the reaction of the compound with acetic anhydride to form the desired product.
Scientific Research Applications
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide has been used in a variety of scientific research applications. It has been used in the synthesis of various other compounds, such as N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamideiophene-1,3,4-oxadiazol-2-ylacetamide. It has also been used in the synthesis of peptide-derived compounds, such as peptide-based inhibitors of the enzyme reverse transcriptase. In addition, it has been used as a building block for the synthesis of various other compounds, such as the synthesis of novel oxadiazole derivatives.
properties
IUPAC Name |
N-[5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl]acetamide |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C8H6BrN3O2S/c1-4(13)10-8-12-11-7(14-8)5-2-3-6(9)15-5/h2-3H,1H3,(H,10,12,13) |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
OWZSMYLTCFWGQM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(=O)NC1=NN=C(O1)C2=CC=C(S2)Br |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C8H6BrN3O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
288.12 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(5-(5-bromothiophen-2-yl)-1,3,4-oxadiazol-2-yl)acetamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![N-[(furan-2-yl)methyl]-3-(1-{[(3-methyl-1H-pyrazol-5-yl)carbamoyl]methyl}-2,4-dioxo-1,2,3,4-tetrahydroquinazolin-3-yl)propanamide](/img/structure/B6579255.png)
![4-(dimethylsulfamoyl)-N-[5-({[(4-methylphenyl)carbamoyl]methyl}sulfanyl)-1,3,4-thiadiazol-2-yl]benzamide](/img/structure/B6579258.png)
![N-[2-(4-chlorophenyl)ethyl]-3-(1,3,5-trimethyl-1H-pyrazol-4-yl)propanamide](/img/structure/B6579270.png)
![4-[cyclohexyl(ethyl)sulfamoyl]-N-{5-methyl-4H,5H,6H,7H-[1,3]thiazolo[5,4-c]pyridin-2-yl}benzamide hydrochloride](/img/structure/B6579280.png)
![4-(3,4-dimethoxyphenyl)-7,7-dimethyl-2-[(2-methylpropyl)sulfanyl]-5-oxo-1,4,5,6,7,8-hexahydroquinoline-3-carbonitrile](/img/structure/B6579283.png)
![4-{[4-(1,1-dioxo-1??,2-benzothiazol-3-yl)-1,4-diazepan-1-yl]methyl}benzonitrile](/img/structure/B6579287.png)
![3-{[(2-chlorophenyl)methyl]sulfanyl}-6-(4-fluorophenyl)pyridazine](/img/structure/B6579301.png)
![2-methyl-N-(3-{[1,3]thiazolo[5,4-b]pyridin-2-yl}phenyl)benzamide](/img/structure/B6579308.png)
![2-(4-chlorophenoxy)-N-[(1-phenyl-1H-1,2,3,4-tetrazol-5-yl)methyl]acetamide](/img/structure/B6579319.png)
![4-chloro-3-nitro-N-{2-phenylimidazo[1,2-a]pyridin-3-yl}benzamide](/img/structure/B6579336.png)
![2-({3-ethyl-6-methyl-4-oxo-3H,4H,6H,7H-thieno[3,2-d]pyrimidin-2-yl}sulfanyl)-N-[4-(trifluoromethoxy)phenyl]acetamide](/img/structure/B6579348.png)